Cas no 128364-67-0 (1H-Indazole,3-methyl-1-(phenylmethyl)-)

• Product Name: 1H-Indazole,3-methyl-1-(phenylmethyl)-
• CAS No: 128364-67-0
• MF: C₁₅H₁₄N₂
• MW: 222.285063266754
• CID: 136558
• PubChem ID: 14685405
• Update Time: 2025-04-19

1H-Indazole,3-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole,3-methyl-1-(phenylmethyl)-
• 1-BENZYL-3-METHYL-1H-INDAZOLE
• 1-benzyl-3-methylindazole
• 3-methyl-1-(phenylmethyl)-1H-Indazole
• SCHEMBL13777341
• AKOS015911450
• DTXSID50562961
• 128364-67-0
• FT-0752420

• Inchi： 1S/C15H14N2/c1-12-14-9-5-6-10-15(14)17(16-12)11-13-7-3-2-4-8-13/h2-10H,11H2,1H3
• InChI Key： LZTZFGBSJUIHRJ-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C2C=CC=CC=2C(C)=N1

Computed Properties

• Exact Mass: 222.11600
• Monoisotopic Mass: 222.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 385.7 °C at 760 mmHg
• Flash Point: 187.1 °C
• PSA: 17.82000
• LogP: 3.39300